Cas no 91569-59-4 (5-Methyl-3-(4-methylphenyl)isoxazole-4-carboxylic acid)

• Product Name: 5-Methyl-3-(4-methylphenyl)isoxazole-4-carboxylic acid
• CAS No: 91569-59-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD07376089
• CID: 1079391
• PubChem ID: 6483807
• Update Time: 2025-04-20

5-Methyl-3-(4-methylphenyl)isoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-p-tolyl-isoxazole-4-carboxylic acid
• 5-methyl-3-(4-methylphenyl)- 4-Isoxazolecarboxylic acid
• MFCD07376089
• A19309
• 5-methyl-3-p-tolylisoxazole-4-carboxylic acid
• SCHEMBL3862966
• F1907-0515
• 5-methyl-3-(4-methylphenyl)isoxazole-4-carboxylic acid
• 91569-59-4
• DTXSID70424330
• EN300-264780
• CS-0243521
• BB 0253715
• AKOS000300382
• 5-methyl-3-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid
• 5-METHYL-3-(P-TOLYL)ISOXAZOLE-4-CARBOXYLICACID
• 4-Isoxazolecarboxylic acid, 5-methyl-3-(4-methylphenyl)-
• 5-METHYL-3-(P-TOLYL)ISOXAZOLE-4-CARBOXYLIC ACID
• DB-359061
• ALBB-021663
• 5-Methyl-3-(4-methylphenyl)isoxazole-4-carboxylic acid

• MDL： MFCD07376089
• Inchi： 1S/C12H11NO3/c1-7-3-5-9(6-4-7)11-10(12(14)15)8(2)16-13-11/h3-6H,1-2H3,(H,14,15)
• InChI Key： IAGFERXYANTCJG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

5-Methyl-3-(4-methylphenyl)isoxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)